4-(3,5-Difluoro-2-nitro-phenyl)-morpholine

• Molecular Formula: C10H10F2N2O3
• Molecular Weight: 244.19 g/mol
• IUPAC Name: 4-(3,5-difluoro-2-nitrophenyl)morpholine
• InChI: InChI=1S/C10H10F2N2O3/c11-7-5-8(12)10(14(15)16)9(6-7)13-1-3-17-4-2-13/h5-6H,1-4H2
• InChI Key: VOONRGNQHRHESB-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C(=CC(=C2)F)F)[N+](=O)[O-]

Description

4-(3,5-Difluoro-2-nitro-phenyl)-morpholine is a useful research compound. Its molecular formula is C10H10F2N2O3 and its molecular weight is 244.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

1,3,5-Trifluoro-2-nitro-benzene (5.30 g, 29.9 mmol) and K2CO3 (4.96 g, 35.9 mmol) were mixed in DMSO (40.0 mL, 564 mmol) and morpholine (2.74 mL, 31.4 mmol) was added. The reaction was stirred at rt for 48 h, diluted with EtOAc and washed twice with water. The organic layer was dried over sodium sulfate, filtered, and concentrated under reduced pressure. Title compound isolated as a yellow oil (4.26 g, 58%). LCMS (m/e) 245 (M+H); 1H-NMR (CDCl3, 400 MHz) δ 6.67-6.58 (m, 2H), 3.80 (t, 4H, J=4.2 Hz), 3.06 (t, 4H, J=4.2 Hz), 19F-NMR (CDCl3, 400 MHz) δ −102, −118. Also obtained in this reaction, 4-(3,5-difluoro-4-nitro-phenyl)-morpholine as a yellow solid (2.85 g, 39%). m.p.=112-114° C.; LCMS (m/e) 245 (M+H); 1H-NMR (CDCl3, 400 MHz) δ 6.45-6.37 (m, 2H), 3.86 (t, 4H, J=4.5 Hz), 3.33 (t, 4H, J=4.5 Hz); 19F-NMR (CDCl3, 400 MHz) δ −115.

Synthesis routes and methods II

Procedure details

2,4,6-Trifluoronitrobenzene (4.95 g) and potassium carbonate (4.63 g) were mixed in dry dimethyl sulfoxide (40 mL) and cooled to 10° C. under argon. Morpholine (2.56 mL) was added and the reaction mixture was allowed to warm to 25° C. and stirred under argon for 16 hours. The reaction mixture was concentrated in vacuo, brine (50 mL) was added and the product was extracted with ethyl acetate (3×50 mL), the combined organic phases were dried over magnesium sulfate and concentrated in vacuo. The crude material was purified by flash chromatography to furnish 3.69 g (54% yield) of the title compound as a yellow oil.